Cas no 2877642-32-3 (4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine)

4-{6-[4-(5-Chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine is a heterocyclic compound featuring a pyrimidine core substituted with morpholine and a chloropyridinylpiperazine moiety. This structure confers versatility in pharmaceutical and agrochemical applications, particularly as a potential intermediate for bioactive molecules. The presence of both morpholine and piperazine groups enhances solubility and binding affinity, while the chloropyridine moiety may contribute to target specificity. Its well-defined synthetic pathway allows for scalable production with high purity. The compound's stability and functional group diversity make it a valuable candidate for further derivatization in drug discovery and development, particularly for kinase inhibitors or receptor modulators.
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine structure
2877642-32-3 structure
Product Name:4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
CAS No:2877642-32-3
MF:C18H23ClN6O
MW:374.867821931839
CID:5309263
PubChem ID:165433044
Update Time:2025-10-30

4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

    • F6790-1644
    • 2877642-32-3
    • AKOS040873643
    • 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
    • 4-[6-[4-(5-Chloro-2-pyridinyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]morpholine
    • Inchi: 1S/C18H23ClN6O/c1-14-21-17(12-18(22-14)25-8-10-26-11-9-25)24-6-4-23(5-7-24)16-3-2-15(19)13-20-16/h2-3,12-13H,4-11H2,1H3
    • InChI Key: CGOYXHXWTISFNQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(N3CCN(C4=NC=C(Cl)C=C4)CC3)N=C(C)N=2)CCOCC1

Computed Properties

  • Exact Mass: 374.1621871g/mol
  • Monoisotopic Mass: 374.1621871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 605.4±55.0 °C(Predicted)
  • pka: 10.82±0.50(Predicted)

4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6790-1644-2μmol
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
2μmol
$85.5 2023-09-07
Life Chemicals
F6790-1644-5μmol
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
5μmol
$94.5 2023-09-07
Life Chemicals
F6790-1644-10μmol
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
10μmol
$103.5 2023-09-07
Life Chemicals
F6790-1644-20μmol
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
20μmol
$118.5 2023-09-07
Life Chemicals
F6790-1644-1mg
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
1mg
$81.0 2023-09-07
Life Chemicals
F6790-1644-2mg
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
2mg
$88.5 2023-09-07
Life Chemicals
F6790-1644-3mg
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
3mg
$94.5 2023-09-07
Life Chemicals
F6790-1644-4mg
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
4mg
$99.0 2023-09-07
Life Chemicals
F6790-1644-5mg
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
5mg
$103.5 2023-09-07
Life Chemicals
F6790-1644-10mg
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
2877642-32-3
10mg
$118.5 2023-09-07

Additional information on 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine

Recent Advances in the Study of 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS: 2877642-32-3)

The compound 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS: 2877642-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurological disorders and oncology. The unique structural features of 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine, including its piperazine and morpholine moieties, contribute to its high affinity for target proteins, making it a promising candidate for drug development.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful multi-step synthetic routes that incorporate novel catalysts and green chemistry principles, reducing environmental impact while maintaining high efficiency. These methodological improvements are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific receptor interactions, particularly those involved in neurotransmitter regulation and cell proliferation. For instance, recent findings suggest that 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine exhibits selective inhibition of certain kinase enzymes, which are often dysregulated in cancers. This selectivity minimizes off-target effects, enhancing its therapeutic potential.

Furthermore, pharmacokinetic studies have revealed favorable absorption and distribution profiles, with the compound showing good bioavailability and stability in physiological conditions. These properties are essential for its development as a viable therapeutic agent. However, challenges remain in optimizing its metabolic stability and minimizing potential toxicity, which are areas of active investigation.

The compound's mechanism of action has been elucidated through advanced structural biology techniques, including X-ray crystallography and molecular docking studies. These approaches have provided insights into the precise interactions between the compound and its target proteins, facilitating the design of derivatives with enhanced potency and specificity.

In conclusion, 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on further characterizing its biological effects, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry and drug discovery.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.